3-Chloro-5-hydroxybenzotrifluoride
Overview
Description
3-Chloro-5-hydroxyBenzotrifluoride is an organic compound with the molecular formula C7H4ClF3O and a molecular weight of 196.55g/mol . It appears as a clear, light yellow liquid .
Synthesis Analysis
A synthetic method of a similar compound, 3-chloro-5-(difluoromethoxy) benzylamine, has been reported . The process involves taking 3-chloro-5-hydroxybenzonitrile as a raw material, and subjecting it to difluoromethylation and reduction under the protection of nitrogen to obtain the final product .Molecular Structure Analysis
The molecular structure of 3-Chloro-5-hydroxyBenzotrifluoride consists of a benzene ring substituted with a chlorine atom, a hydroxyl group, and a trifluoromethyl group .Physical And Chemical Properties Analysis
3-Chloro-5-hydroxyBenzotrifluoride has a predicted boiling point of 204.8±35.0 °C and a density of 1.47g/ml . Its refractive index is 1.4850, and it has a predicted pKa value of 8.00±0.10 .Scientific Research Applications
Pharmaceutical Applications
The trifluoromethyl group, which is present in “3-Chloro-5-hydroxybenzotrifluoride”, is a common feature in many FDA-approved drugs . The incorporation of fluorine or fluorine-containing functional groups in drug molecules can significantly affect pharmaceutical growth . This compound could potentially be used in the synthesis of new drugs.
Synthesis of Selinexor
“3-Chloro-5-hydroxybenzotrifluoride” can be used in the synthesis of selinexor . Selinexor is a cancer drug used in combination with dexamethasone for the treatment of multiple myeloma .
Organic Chemistry Research
The unique properties of the trifluoromethyl group in “3-Chloro-5-hydroxybenzotrifluoride” make it a subject of interest in organic chemistry research . The bizarre behaviors exhibited by fluorine incorporation in organic molecules have led to several applications in medicines, electronics, agrochemicals, and catalysis .
Agrochemicals
Fluorine-containing compounds, such as “3-Chloro-5-hydroxybenzotrifluoride”, are often used in the synthesis of agrochemicals . The trifluoromethyl group can provide resistance to degradation, thereby increasing the effectiveness of these agrochemicals.
Electronics
The trifluoromethyl group in “3-Chloro-5-hydroxybenzotrifluoride” could potentially be used in the electronics industry . The unique properties of this group could lead to the development of new electronic components or devices.
Safety and Hazards
3-Chloro-5-hydroxyBenzotrifluoride is classified as dangerous, with hazard statements indicating it is harmful if swallowed or comes in contact with skin, and it can cause severe skin burns and eye damage . Safety measures include wearing protective gloves/clothing/eye protection/face protection, and seeking immediate medical attention if exposed .
Mechanism of Action
3-Chloro-5-hydroxybenzotrifluoride, also known as 3-chloro-5-(trifluoromethyl)phenol, is a chemical compound with the molecular formula C7H4ClF3O and a molecular weight of 196.55 . This article will discuss its mechanism of action, including its targets, mode of action, biochemical pathways, pharmacokinetics, results of action, and the influence of environmental factors.
Target of Action
It’s worth noting that compounds containing trifluoromethyl groups have been found in numerous fda-approved drugs , suggesting a broad range of potential targets.
Mode of Action
The presence of the trifluoromethyl group in various drugs suggests that it may interact with its targets in a manner similar to these drugs .
Pharmacokinetics
Its physical properties such as boiling point (204.8±35.0 °C ) and density (1.47g/ml ) suggest that it may have certain bioavailability characteristics .
properties
IUPAC Name |
3-chloro-5-(trifluoromethyl)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF3O/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPJWMOPEHPOKFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1O)Cl)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70397338 |
Source
|
| Record name | 3-chloro-5-(trifluoromethyl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70397338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
570391-18-3 |
Source
|
| Record name | 3-chloro-5-(trifluoromethyl)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70397338 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Chloro-5-hydroxybenzotrifluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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